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Compound of Interest

Compound Name: Ethyl 4-dimethylaminobenzoate

Cat. No.: B057489

Essential Safety and Handling Guide for Ethyl 4-
dimethylaminobenzoate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Ethyl 4-dimethylaminobenzoate.
Adherence to these procedures is critical for ensuring personal safety and minimizing
environmental impact.

Chemical Identifier:

o Name: Ethyl 4-dimethylaminobenzoate
o CAS Number: 10287-53-3

e Molecular Formula: C11HisNO2

Hazard Summary: Ethyl 4-dimethylaminobenzoate is classified as hazardous. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Some classifications also indicate that it may damage fertility or the unborn child and is toxic to
aquatic life with long-lasting effects.[4][5][6]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required protective gear.

PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[4]

Protects against dust particles
and splashes, preventing

serious eye irritation.[1][2][3]

Skin Protection

- Gloves: Chemical-resistant,
impervious gloves (e.g., Nitrile
rubber). - Clothing: Laboratory
coat, long-sleeved clothing.
Fire/flame resistant and
impervious clothing may be

specified.[4]

Prevents skin contact which
can cause irritation.[1][2][3]
Contaminated gloves should

be disposed of properly.

Respiratory Protection

A NIOSH- or CEN-certified full-
face respirator with a P3 filter
is required when dusts are
generated or if exposure limits

are exceeded.[4]

Protects against inhalation of
dust, which may cause
respiratory irritation.[1][2][3]
Respirators are not a
substitute for proper
engineering controls like

ventilation.[2]

Handling and Storage Protocols

Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood is recommended.[7]

o Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[1]

Safe Handling Procedures:

o Read and understand the Safety Data Sheet (SDS) before use.[5][6]
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Avoid all personal contact, including inhalation.

Wear all required PPE as specified in the table above.[2][5]

Avoid the formation of dust and aerosols.[4]

Wash hands and any exposed skin thoroughly after handling.[1][2][3]

Do not eat, drink, or smoke in the laboratory area.[1][3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

e The storage area should be locked up or accessible only to authorized personnel.[5][6]

e Incompatible materials to avoid storing with include acids, bases, and reducing agents.[1]

Spill and Disposal Plan

Accidental Release Measures:

Evacuate: Evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the chemical
enter drains.[4]

o Clean-up: For solid spills, sweep up and shovel into a suitable, labeled container for
disposal.[1] Avoid generating dust.

o Decontaminate: Clean the spill area thoroughly.
Disposal:

» Dispose of the chemical and any contaminated materials (including PPE) in accordance with
all applicable federal, state, and local regulations.[1][2][3][5]
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e The substance should be sent to an approved waste disposal plant.[1][2][3]

» Avoid release to the environment.[5][6]

Workflow and Safety Diagram

The following diagram outlines the procedural workflow for handling Ethyl 4-
dimethylaminobenzoate, from preparation to disposal, emphasizing key safety checkpoints.
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Caption: Workflow for handling Ethyl 4-dimethylaminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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